Cas no 119812-13-4 (propan-2-yl propyl carbonate)

• Product Name: propan-2-yl propyl carbonate
• CAS No: 119812-13-4
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2616866
• PubChem ID: 275736
• Update Time: 2025-04-21

propan-2-yl propyl carbonate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl propyl carbonate
• SCHEMBL577735
• NSC122765
• Carbonic acid, isopropyl propyl ester
• DTXSID70298376
• NSC-122765
• YSXQKGSCQVYVQV-UHFFFAOYSA-N
• Isopropyl propyl carbonate
• 119812-13-4

• Inchi： 1S/C7H14O3/c1-4-5-9-7(8)10-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： YSXQKGSCQVYVQV-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCC)C(C)C

Computed Properties

• Exact Mass: 146.094294304Da
• Monoisotopic Mass: 146.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų